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Compound of Interest

Compound Name: 3,4-Dimethyl-2-pentanone

Cat. No.: B3384585 Get Quote

Essential Safety and Handling Guide for 3,4-
Dimethyl-2-pentanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

3,4-Dimethyl-2-pentanone, ensuring the safety of laboratory personnel and compliance with

standard safety procedures. The following procedural steps and data are designed to offer

clear, actionable guidance for the operational use and disposal of this chemical.

Hazard Identification and Classification
3,4-Dimethyl-2-pentanone is classified as a hazardous substance. All personnel must be

familiar with its potential hazards before handling.
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GHS Hazard Classification Pictogram Hazard Statement

Flammable liquids 🔥
H225: Highly flammable liquid

and vapor[1]

Skin corrosion/irritation ❗ H315: Causes skin irritation[1]

Serious eye damage/irritation ❗
H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

single exposure
❗

H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 3,4-Dimethyl-2-
pentanone.
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Body Part Recommended Protection

Eyes/Face

Wear chemical safety glasses with side shields

or goggles.[2] A face shield may be necessary

for splash-prone operations.

Skin

Wear chemically resistant protective gloves and

a lab coat or other protective clothing to prevent

skin contact.[2][3]

Hands

Standard nitrile gloves may offer limited

protection and are not recommended for

prolonged contact with ketones.[3] For extended

contact, Butyl rubber or Viton™ gloves are

recommended.[4] Specialized ketone-resistant

gloves are also commercially available.[1][2]

Always check the manufacturer's glove

compatibility data.

Respiratory

Work in a well-ventilated area, preferably under

a chemical fume hood.[2] If ventilation is

inadequate, or if irritation is experienced, a

NIOSH/MSHA-approved respirator should be

worn.[2]

Occupational Exposure Limits
As of the latest safety data sheets, there are no established occupational exposure limits

(OELs) for 3,4-Dimethyl-2-pentanone from major regulatory bodies.[5] Therefore, it is crucial

to handle this chemical with care and always use appropriate engineering controls and

personal protective equipment to minimize any potential exposure.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety. The following

workflow outlines the key steps from preparation to waste disposal.
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Safe Handling Workflow for 3,4-Dimethyl-2-pentanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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